Cas no 956438-61-2 ((2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid)

• Product Name: (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid
• CAS No: 956438-61-2
• MF: C₁₂H₁₅ClN₂O₃
• MW: 270.712102174759
• CID: 5233214
• Update Time: 2025-10-28

(2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Leucine, N-[(4-chloro-2-pyridinyl)carbonyl]-
• (4-Chloropicolinoyl)-l-leucine
• (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid

• Inchi： 1S/C12H15ClN2O3/c1-7(2)5-10(12(17)18)15-11(16)9-6-8(13)3-4-14-9/h3-4,6-7,10H,5H2,1-2H3,(H,15,16)(H,17,18)/t10-/m0/s1
• InChI Key： DKNDWNDGLDQVLJ-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(C1=NC=CC(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid

Professional Introduction to (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic Acid (CAS No. 956438-61-2)

(2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 956438-61-2, has garnered attention due to its unique structural properties and potential biological activities. The synthesis and characterization of this molecule have been the focus of numerous studies, contributing to advancements in drug discovery and molecular biology.

The molecular structure of (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid consists of a chiral center at the (2S) position, which is crucial for its stereospecific interactions with biological targets. The presence of a 4-chloropyridin-2-yl group and a formamido moiety enhances its pharmacological profile, making it a valuable scaffold for designing novel therapeutic agents. Recent research has highlighted its potential in modulating various biological pathways, particularly those involved in inflammation and metabolic disorders.

In the realm of drug discovery, the importance of chiral compounds cannot be overstated. The stereochemistry of (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid plays a pivotal role in determining its biological activity. Studies have demonstrated that enantiomers of this compound exhibit distinct pharmacokinetic and pharmacodynamic properties, underscoring the need for precise stereochemical control during synthesis. Advanced techniques in asymmetric synthesis have enabled researchers to produce high-purity enantiomers, facilitating more effective drug development.

The 4-chloropyridin-2-yl group in the molecular structure of (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid contributes to its interaction with biological targets such as enzymes and receptors. This moiety has been widely used in medicinal chemistry due to its ability to enhance binding affinity and selectivity. Recent studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and neurological disorders. The formamido group further enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

The synthesis of (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and enzymatic transformations, have been employed to streamline the process. These techniques not only improve efficiency but also minimize environmental impact, aligning with the principles of green chemistry. The development of novel synthetic routes has opened up new avenues for exploring the pharmacological potential of this compound.

Recent advancements in computational chemistry have significantly accelerated the process of drug discovery. Molecular modeling and virtual screening techniques have been used to predict the binding interactions between (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid and target proteins. These studies have provided valuable insights into the compound's mechanism of action and have helped identify potential lead structures for further optimization. The integration of experimental data with computational methods has enhanced our understanding of the compound's biological activity and has facilitated the design of more effective therapeutic agents.

The pharmacological profile of (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid has been extensively studied in various preclinical models. Research has shown that this compound exhibits anti-inflammatory, antioxidant, and anti-proliferative effects. These properties make it a promising candidate for treating conditions such as rheumatoid arthritis, neurodegenerative diseases, and certain types of cancer. Further preclinical studies are ongoing to elucidate its full therapeutic potential and to identify any potential side effects or adverse reactions.

The future prospects for (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid in pharmaceutical research are bright. Ongoing studies aim to explore its applications in personalized medicine, where it could be tailored to individual patient profiles for maximum efficacy. Additionally, research into combination therapies involving this compound with other drugs may yield synergistic effects, improving treatment outcomes for complex diseases. The continued development of novel synthetic methods and computational tools will further enhance our ability to harness the full potential of this compound.

In conclusion, (2S)-2-(4-chloropyridin-2-yl)formamido-4-methylpentanoic acid (CAS No. 956438-61-2) is a versatile organic compound with significant promise in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for drug discovery and molecular biology research. With ongoing advancements in synthetic chemistry and computational methods, the future looks bright for this compound as a potential therapeutic agent.